1-(Chloromethyl)-3,5-bis[[(1,1-dimethylethyl)dimethylsilyl]oxy]benzene

• IUPAC Name: tert-butyl-[3-[tert-butyl(dimethyl)silyl]oxy-5-(chloromethyl)phenoxy]-dimethylsilane
• InChI: InChI=1S/C19H35ClO2Si2/c1-18(2,3)23(7,8)21-16-11-15(14-20)12-17(13-16)22-24(9,10)19(4,5)6/h11-13H,14H2,1-10H3
• InChI Key: ROPMCNJAYSUMMU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OC1=CC(=CC(=C1)CCl)O[Si](C)(C)C(C)(C)C
• Molecular Formula: C19H35ClO2Si2
• Molecular Weight: 387.1 g/mol

Description

The compound “1-(Chloromethyl)-3,5-bis[[(1,1-dimethylethyl)dimethylsilyl]oxy]benzene” is a complex organic molecule. It contains a benzene ring, which is a cyclic compound with six carbon atoms and six hydrogen atoms.

Molecular Structure Analysis

The molecular structure of this compound is complex due to the presence of the benzene ring and multiple functional groups. The benzene ring is a planar, cyclic structure with alternating double bonds, which gives it a high degree of stability.

Scientific Research Applications

Synthesis and Structural Characterization

Several studies have focused on the synthesis and structural characterization of compounds related to "1-(Chloromethyl)-3,5-bis[[(1,1-dimethylethyl)dimethylsilyl]oxy]benzene". For example, research on the synthesis and structure of an arylpyran normal, pseudodiacid, demonstrates the importance of specific functional groups in forming complementary hydrogen bonds, which are crucial for the development of new materials with specific properties (Milling et al., 2009). Another study on carbazole-bearing porous organic polymers shows how variations in the structure can lead to materials with high surface areas and unique morphologies, which are beneficial for environmental applications such as iodine capture (Xiong et al., 2019).

Applications in Material Science

The application of related compounds in material science is highlighted by the synthesis of organosilica materials with specific bridging groups, which exhibit unique biporous structures and aerosol properties. These materials have potential applications in catalysis, drug delivery, and as sorbents due to their large pore volume and low density (Grin’ et al., 2004). Additionally, the synthesis of silole-containing poly(silylenevinylene)s demonstrates how chemical modifications can lead to polymers with aggregation-enhanced emission characteristics, offering promising applications in the field of optoelectronics and explosive detection (Zhao et al., 2012).

Environmental and Analytical Applications

Studies also reveal applications in environmental and analytical chemistry, such as the development of metallomacrocyclic palladium(II) complexes for catalytic applications (Guerrero et al., 2008) and the synthesis of poly(p-phenylene vinylene) derivatives for improved performance in light-emitting electrochemical cells, which could lead to advancements in renewable energy technologies (Carvalho et al., 2001).

Safety And Hazards

The safety and hazards associated with this compound are not well-documented. It is always important to handle chemical compounds with care and use appropriate safety measures.